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Compound of Interest

Compound Name: Dicloxacillin-13C4

Cat. No.: B12405583 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Dicloxacillin-13C4 is a stable isotope-labeled version of Dicloxacillin, a semi-synthetic,

penicillinase-resistant penicillin antibiotic.[1][2] It is primarily utilized as an internal standard in

quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS),

for the accurate determination of Dicloxacillin concentrations in biological matrices.[1] The

incorporation of four carbon-13 atoms results in a distinct mass shift, allowing for its

differentiation from the unlabeled drug without significantly altering its chemical and physical

properties.

This document provides a detailed protocol for the preparation of a Dicloxacillin-13C4 stock

solution, ensuring accuracy, purity, and stability for its intended use in research and drug

development applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for Dicloxacillin-13C4 and its sodium

salt monohydrate.
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Property Value Source(s)

Molecular Formula (Free Acid) C₁₅¹³C₄H₁₇Cl₂N₃O₅S [3][4]

Molecular Weight (Free Acid) ~474.3 g/mol [4]

Molecular Formula (Sodium

Salt Monohydrate)
C₁₅¹³C₄H₁₈Cl₂N₃NaO₆S [3][5]

Molecular Weight (Sodium Salt

Monohydrate)
~514.3 g/mol [5][6]

Appearance
White or almost white,

crystalline powder
[6][7]

Solubility (as Sodium Salt)
Freely soluble in water and

methanol
[7]

Recommended Storage (Solid)
2-8°C, Hygroscopic, under

inert atmosphere
[6]

Recommended Storage (Stock

Solution)
-20°C [8][9][10]

Experimental Protocol: Preparation of a 1 mg/mL
Dicloxacillin-13C4 Stock Solution
This protocol details the steps for preparing a 1 mg/mL stock solution of Dicloxacillin-13C4.

The final concentration can be adjusted based on specific experimental requirements.

Materials and Equipment
Dicloxacillin-13C4 (form will vary, e.g., free acid or sodium salt)

High-purity solvent (e.g., DMSO, sterile water, or methanol)

Analytical balance

Microcentrifuge tubes or amber glass vials
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Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

(Optional) Syringe and 0.22 µm sterile syringe filter

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Step-by-Step Procedure
Determine the Required Mass: Calculate the mass of Dicloxacillin-13C4 required to achieve

the desired concentration and volume. For example, to prepare 1 mL of a 1 mg/mL solution,

weigh out 1 mg of the compound.

Weighing the Compound:

Tare the analytical balance with a sterile microcentrifuge tube or appropriate weighing

vessel.

Carefully weigh the calculated amount of Dicloxacillin-13C4 powder. Due to its

hygroscopic nature, minimize exposure to atmospheric moisture.[7]

Solvent Addition:

Based on the solubility information, select an appropriate solvent. For the sodium salt,

sterile water or methanol are suitable choices.[7] For the free acid form, DMSO may be a

better initial solvent.

Add the desired volume of the chosen solvent to the vessel containing the weighed

Dicloxacillin-13C4.

Dissolution:

Cap the tube or vial securely.

Vortex the solution for 30-60 seconds to facilitate dissolution.
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If the compound does not fully dissolve, sonication for 5-10 minutes may be beneficial.[11]

Sterilization (for aqueous solutions):

If the stock solution is prepared in an aqueous solvent (e.g., water or PBS) and will be

used in cell-based assays, sterile filtration is recommended.

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Dispense the solution through the filter into a sterile, labeled storage tube.[8][9]

Note: Filtration is generally not necessary for solutions prepared in organic solvents like

DMSO or ethanol.[9]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes.[12]

Store the aliquots in tightly sealed tubes at -20°C.[8][10]

Protect the solution from light, especially if stored for extended periods.[7]

Visualizations
Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.targetmol.com/compound/Dicloxacillin%20Sodium%20hydrate
https://static.igem.wiki/teams/5828/experiment/protocol/experiment-preparations-for-antibiotic-stock-solutions.pdf
https://boneandcancer.org/__static/jdj5jdewjdz1dtb2nxjfdljwv282lnja/A49-Antibiotic-Stock-Solutions_2022-03-16.pdf
https://boneandcancer.org/__static/jdj5jdewjdz1dtb2nxjfdljwv282lnja/A49-Antibiotic-Stock-Solutions_2022-03-16.pdf
https://pubmed.ncbi.nlm.nih.gov/3618620/
https://static.igem.wiki/teams/5828/experiment/protocol/experiment-preparations-for-antibiotic-stock-solutions.pdf
https://www.nkylilis.com/antibiotics-stock-solutions
https://cdn.who.int/media/docs/default-source/medicines/pharmacopoeia/omitted-monographs/dicloxacillin_sodium.pdf?sfvrsn=6a8f7c2c_5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Processing

Storage

1. Weigh Dicloxacillin-13C4

2. Add appropriate solvent

3. Vortex/Sonicate to dissolve

4. Sterile filter (if aqueous)

5. Aliquot into single-use tubes

6. Store at -20°C
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Determine Analyte Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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